Osmium (IV) oxide

• Molecular Formula: O2Os
• Molecular Weight: 222.2 g/mol
• SMILES: O=[Os]=O
• InChI: InChI=1S/2O.Os
• InChIKey: XSXHWVKGUXMUQE-UHFFFAOYSA-N

Researchers requiring durable anode catalysts for alkaline water electrolysis often face rapid degradation of conventional RuO₂ or OsO₂ nanopowders under high current density. Osmium(IV) oxide single crystals solve this with metallic conductivity (~15 μΩ·cm) and exceptional stability in alkaline media. • 119.8 mA cm⁻² at 2.0 V vs. 79.9 mA cm⁻² for RuO₂; 723 mV overpotential at 100 mA cm⁻² • Non-toxic, water-insoluble solid; no volatile OsO₄ handling hazards • Single crystals sustain >120 h continuous operation in industrial electrolyzers

Osmium(IV) Oxide (OsO₂) Overview

Osmium (IV) oxide (OsO₂) is a transition metal dioxide with a tetragonal rutile-type crystal structure, exhibiting metallic conductivity and distinct properties compared to other platinum group metal (PGM) oxides [1]. It exists as a brown to black crystalline powder, but high-purity single crystals display a golden metallic luster and enhanced chemical stability, particularly in alkaline media [2]. Unlike its highly toxic and volatile analog osmium tetroxide (OsO₄), OsO₂ is non-toxic and does not dissolve in water, simplifying handling and broadening its application potential [3].

Single-crystal form for alkaline OER stability

Metallic conductivity; low resistivity reported

Non-toxic, water-insoluble solid; distinct from OsO₄

• [1] Zhao, G., Li, Z., Meng, Z., et al. (2026). Bulk OsO2 Single Crystals: Superior Catalysts for Water Oxidation. Advanced Functional Materials, online. DOI: 10.1002/adfm.202600044. View Source
• [2] Yen, P. C., Chen, R. S., Huang, Y. S., et al. (2004). Growth and characterization of OsO2 single crystals. Journal of Crystal Growth, 262(1-4), 271-276. DOI: 10.1016/j.jcrysgro.2003.10.021. View Source
• [3] Osmium dioxide. (2023). In Wikipedia. Retrieved April 18, 2026. View Source

Why OsO₂ Cannot Be Substituted

The performance and safety of OsO₂ are highly dependent on its physical form and oxidation state, rendering generic substitution with other PGM oxides (e.g., RuO₂, IrO₂) or osmium precursors (e.g., OsO₄) ineffective. Unlike OsO₂ nanopowder, which rapidly degrades in alkaline OER conditions, OsO₂ single crystals exhibit remarkable stability and superior high-current-density performance [1]. Furthermore, while OsO₄ is a volatile and highly toxic liquid used as a staining agent, the active contrast-generating species in biological electron microscopy is actually the non-toxic, solid OsO₂ that forms in situ [2]. This dichotomy underscores that procurement decisions must be specific to the material's form and intended application, as the electronic, catalytic, and toxicological properties differ dramatically across osmium compounds and their allotropes.

OsO₂ nanopowder degrades rapidly in alkaline OER; single-crystal stability may not transfer to other forms.

RuO₂ and IrO₂ differ in electronic structure and catalytic pathway; direct substitution may shift performance.

OsO₄ is volatile and highly toxic; its contrast-generation mechanism relies on in-situ OsO₂ formation, preventing direct substitution.

• [1] Zhao, G., Li, Z., Meng, Z., et al. (2026). Bulk OsO2 Single Crystals: Superior Catalysts for Water Oxidation. Advanced Functional Materials, online. DOI: 10.1002/adfm.202600044. View Source
• [2] Li, R., Wildenberg, G., Boergens, K., et al. (2024). OsO2 as the Contrast-Generating Chemical Species of Osmium-Stained Biological Tissues in Electron Microscopy. ChemBioChem, 25(20), e202400311. DOI: 10.1002/cbic.202400311. View Source

OER Performance: OsO₂ vs RuO₂

High-Current OER Performance vs RuO₂

OsO₂ single crystals demonstrate markedly superior oxygen evolution reaction (OER) kinetics at high current densities compared to the industry benchmark RuO₂ nanopowder. Linear sweep voltammetry in 1 M KOH shows that above 1.66 V vs. RHE, the current density of OsO₂ increases more rapidly, achieving approximately 119.8 mA·cm⁻² at 2.0 V vs. RHE, whereas RuO₂ reaches only 79.9 mA·cm⁻² at the same potential [1]. Furthermore, the Tafel slope for OsO₂ single crystals is 43 mV·dec⁻¹, significantly lower than the 76 mV·dec⁻¹ observed for commercial RuO₂, indicating more favorable reaction kinetics [1].

OER Current Density

Head-to-head

OsO₂ ~119.8 mA·cm⁻²
RuO₂ ~79.9 mA·cm⁻² at 2.0 V vs RHE

Supports high-current-density OER selection

1 M KOH, glassy carbon electrode

Evidence Dimension	OER catalytic activity (Current Density at 2.0 V vs. RHE)
Target Compound Data	~119.8 mA·cm⁻²
Comparator Or Baseline	Commercial RuO₂ nanopowder: ~79.9 mA·cm⁻²
Quantified Difference	OsO₂ delivers approximately 50% higher current density at 2.0 V.
Conditions	1 M KOH, O₂ saturated, three-electrode system with glassy carbon electrode.

Why This Matters

This superior high-current-density performance makes OsO₂ single crystals a compelling alternative for industrial water electrolysis where high throughput is critical.

• [1] Zhao, G., Li, Z., Meng, Z., et al. (2026). Bulk OsO2 Single Crystals: Superior Catalysts for Water Oxidation. Advanced Functional Materials, online. DOI: 10.1002/adfm.202600044. View Source

Lower Overpotential at High Current

At industrially relevant high current densities, OsO₂ single crystals exhibit significantly reduced overpotentials for the OER compared to commercial RuO₂ nanopowder. While RuO₂ shows a lower overpotential at a benchmark 10 mA·cm⁻² (360 mV vs. 390 mV for OsO₂), this trend reverses at higher rates. At 100 mA·cm⁻², the overpotential required for OsO₂ is 723 mV, a substantial 182 mV lower than the 905 mV required for RuO₂ [1].

Overpotential at 100 mA·cm⁻²

Head-to-head

OsO₂: 723 mV
RuO₂: 905 mV

Reported lower overpotential at high current

1 M KOH, three-electrode system

Evidence Dimension	OER overpotential at 100 mA·cm⁻²
Target Compound Data	723 mV
Comparator Or Baseline	Commercial RuO₂ nanopowder: 905 mV
Quantified Difference	OsO₂ requires 20% less overpotential at high current density.
Conditions	1 M KOH, O₂ saturated, three-electrode system.

Why This Matters

Lower overpotential translates directly to higher energy efficiency, a critical economic factor for large-scale hydrogen production.

• [1] Zhao, G., Li, Z., Meng, Z., et al. (2026). Bulk OsO2 Single Crystals: Superior Catalysts for Water Oxidation. Advanced Functional Materials, online. DOI: 10.1002/adfm.202600044. View Source

Long-Term OER Stability vs RuO₂

OsO₂ single crystals demonstrate exceptional durability during prolonged OER operation, a key weakness of many benchmark catalysts. Chronopotentiometry tests in 1 M KOH at a constant current density of 10 mA·cm⁻² show that OsO₂ single crystals operate with no observable voltage degradation for over 120 hours [1]. In stark contrast, commercial RuO₂ nanopowder shows a distinct inactivation after only ~10 hours and significant voltage degradation thereafter [1].

Stability >120 h

Head-to-head

OsO₂: >120 h no degradation
RuO₂: inactivation ~10 h

Extended stability under chronopotentiometry

10 mA·cm⁻², 1 M KOH

Evidence Dimension	Operational stability duration at 10 mA·cm⁻²
Target Compound Data	> 120 hours with no observable degradation
Comparator Or Baseline	Commercial RuO₂ nanopowder: inactivation begins at ~10 hours
Quantified Difference	OsO₂ single crystals exhibit at least 12-fold longer stable operation.
Conditions	1 M KOH, chronopotentiometry at 10 mA·cm⁻².

Why This Matters

Enhanced stability reduces catalyst replacement frequency and operational downtime, lowering the total cost of ownership for electrolyzer stacks.

• [1] Zhao, G., Li, Z., Meng, Z., et al. (2026). Bulk OsO2 Single Crystals: Superior Catalysts for Water Oxidation. Advanced Functional Materials, online. DOI: 10.1002/adfm.202600044. View Source

Intrinsic Activity per Surface Area

Despite a lower electrochemically active surface area (ECSA) of 5.03 cm² for OsO₂ single crystals compared to 19.6 cm² for RuO₂ nanopowder, ECSA-normalized current density (jECSA) shows that OsO₂ possesses higher intrinsic catalytic activity per site [1]. As the applied potential increases, the jECSA for OsO₂ single crystals progressively and significantly exceeds that of RuO₂, indicating that each active site on the OsO₂ surface is inherently more efficient at driving the OER [1].

Intrinsic Activity

Head-to-head

Higher jECSA for OsO₂, despite lower ECSA (5.03 vs 19.6 cm²)

Higher per-site catalytic efficiency

ECSA from double-layer capacitance

Evidence Dimension	Intrinsic catalytic activity (ECSA-normalized current density)
Target Compound Data	Higher jECSA at elevated potentials, despite lower geometric ECSA (5.03 cm²)
Comparator Or Baseline	RuO₂ nanopowder: lower jECSA at high potentials, with higher ECSA (19.6 cm²)
Quantified Difference	OsO₂ exhibits superior per-site activity at high overpotentials.
Conditions	1 M KOH, ECSA estimated from double-layer capacitance.

Why This Matters

High intrinsic activity indicates that performance gains can be achieved with less material, potentially offsetting the higher cost of osmium compared to ruthenium.

• [1] Zhao, G., Li, Z., Meng, Z., et al. (2026). Bulk OsO2 Single Crystals: Superior Catalysts for Water Oxidation. Advanced Functional Materials, online. DOI: 10.1002/adfm.202600044. View Source

Electrical Conductivity vs RuO₂

OsO₂ single crystals exhibit metallic conductivity with a room-temperature resistivity of approximately 15 μΩ·cm, which is significantly lower than the ~35.2 μΩ·cm reported for bulk RuO₂ single crystals [1][2]. This enhanced conductivity, approximately 57% lower resistivity, is a critical advantage for applications requiring efficient charge transport, such as in electrodes for electrochemical cells or in conductive lines for semiconductor devices [2].

Electrical Resistivity

Cross-study

OsO₂: ~15 μΩ·cm
RuO₂: ~35.2 μΩ·cm

Lower resistivity reported for OsO₂ single crystals

Room-temperature single-crystal measurement

Evidence Dimension	Room-temperature electrical resistivity
Target Compound Data	~15 μΩ·cm
Comparator Or Baseline	Bulk RuO₂ single crystals: ~35.2 μΩ·cm
Quantified Difference	OsO₂ exhibits approximately 57% lower resistivity.
Conditions	Temperature-dependent resistivity measurements on single crystals.

Why This Matters

Lower resistivity minimizes ohmic losses, improving the overall energy efficiency of electrochemical devices and enabling faster device operation.

• [1] Zhao, G., Li, Z., Meng, Z., et al. (2026). Bulk OsO2 Single Crystals: Superior Catalysts for Water Oxidation. Advanced Functional Materials, online. DOI: 10.1002/adfm.202600044. View Source
• [2] Yen, P. C., Chen, R. S., Huang, Y. S., et al. (2004). Growth and characterization of OsO2 single crystals. Journal of Crystal Growth, 262(1-4), 271-276. DOI: 10.1016/j.jcrysgro.2003.10.021. View Source

Non-Toxic Nature vs OsO₄

Unlike osmium tetroxide (OsO₄), which is a volatile, highly toxic compound and a severe respiratory and ocular irritant, osmium dioxide (OsO₂) is a non-toxic solid that does not dissolve in water [1]. This fundamental difference in oxidation state (+4 vs. +8) and physical state drastically simplifies handling, storage, and disposal, making OsO₂ a safer alternative for many applications where osmium chemistry is desired but OsO₄'s hazards are prohibitive [1].

Toxicity vs OsO₄

Class-level

OsO₂: non-toxic solid; OsO₄: highly toxic volatile liquid

Non-toxic handling context; distinct from OsO₄

Based on SDS classification; verify form-specific

Evidence Dimension	Toxicity profile
Target Compound Data	Non-toxic solid
Comparator Or Baseline	OsO₄: highly toxic, volatile liquid
Quantified Difference	Qualitative difference in hazard classification.
Conditions	Standard safety data sheet classifications.

Why This Matters

Lower toxicity reduces the need for specialized ventilation and personal protective equipment, lowering operational costs and expanding potential research and industrial applications.

• [1] Osmium dioxide. (2023). In Wikipedia. Retrieved April 18, 2026. View Source

OsO₂ Application Scenarios

Alkaline Water Electrolysis for Green Hydrogen

Given its significantly lower overpotential (723 mV vs. 905 mV at 100 mA·cm⁻²) and superior current density (119.8 vs. 79.9 mA·cm⁻² at 2.0 V) compared to the benchmark RuO₂ [1], OsO₂ single crystals are ideally suited as anode catalysts in alkaline water electrolyzers where operational current densities exceed 50 mA·cm⁻². Their enhanced stability over 120 hours ensures sustained performance in continuous industrial operations.

Durable Electrodes for Harsh Environments

The combination of high electrical conductivity (~15 μΩ·cm) and chemical stability, particularly the resistance of OsO₂ single crystals to dissolution in alkaline media compared to nanopowder forms [1][2], makes this material a strong candidate for dimensionally stable anodes (DSAs) in chlor-alkali processes or other electrochemical syntheses where long-term durability and low ohmic losses are paramount.

Electron Microscopy Staining with Reduced Safety

The identification of OsO₂ as the active contrast-generating species in osmium staining, combined with its non-toxic nature [3][4], opens opportunities for developing improved staining protocols. Researchers can explore direct application of OsO₂ nanoparticles or pre-formed OsO₂ aggregates to achieve high-contrast imaging of lipid membranes and subcellular structures without handling the volatile and toxic OsO₄ precursor.

Conductive Components in Microelectronics

With a room-temperature resistivity of ~15 μΩ·cm, OsO₂ single crystals present a viable alternative to other conductive oxides for applications requiring low-resistance interconnects or electrodes in semiconductor devices [2]. Its metallic conductivity and potential for thin-film growth via chemical vapor deposition make it suitable for integration into ferroelectric random-access memory (FeRAM) and other advanced electronic components [2].

Application

Selection Property

Validation Focus

Alkaline water electrolysis

High-current OER stability

Overpotential and chronopotentiometry durability

Dimensionally stable anodes

Alkaline-stable metallic conductivity

Long-term dissolution resistance and ohmic loss

Electron microscopy staining

Non-toxic contrast-generating species

Lipid membrane contrast without OsO₄ handling

Microelectronic interconnects

Low-resistivity metallic oxide

Thin-film integration and resistivity stability

• [1] Zhao, G., Li, Z., Meng, Z., et al. (2026). Bulk OsO2 Single Crystals: Superior Catalysts for Water Oxidation. Advanced Functional Materials, online. DOI: 10.1002/adfm.202600044. View Source
• [2] Yen, P. C., Chen, R. S., Huang, Y. S., et al. (2004). Growth and characterization of OsO2 single crystals. Journal of Crystal Growth, 262(1-4), 271-276. DOI: 10.1016/j.jcrysgro.2003.10.021. View Source
• [3] Li, R., Wildenberg, G., Boergens, K., et al. (2024). OsO2 as the Contrast-Generating Chemical Species of Osmium-Stained Biological Tissues in Electron Microscopy. ChemBioChem, 25(20), e202400311. DOI: 10.1002/cbic.202400311. View Source
• [4] Osmium dioxide. (2023). In Wikipedia. Retrieved April 18, 2026. View Source